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Compound of Interest

Compound Name: Yttrium nitrate pentahydrate

CAS No.: 57584-28-8

Cat. No.: B12656397

Get Quote

Yttrium nitrate pentahydrate ( Y(NO3​)3​⋅5H2​O , CAS 57584-28-8) is a highly hygroscopic,

crystalline rare-earth salt that serves as a foundational precursor in materials science and

pharmacology[1]. While the hexahydrate form is ubiquitous, the pentahydrate offers a specific

stoichiometric balance of lattice energy and hydration that uniquely influences its solvation

dynamics.

For researchers developing thin-film transistors (TFTs), luminescent phosphors, or novel metal-

organic drug complexes, understanding the mechanistic causality behind its solubility in water

versus ethanol is critical for experimental reproducibility.

Thermodynamic Drivers of Solvation
The dissolution of Y(NO3​)3​⋅5H2​O is governed by the competition between the crystal lattice

enthalpy and the solvation enthalpy provided by the solvent.

Aqueous Solvation Mechanism

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b12656397#bc-rfq
https://www.benchchem.com/product/b12656397/docs?utm_src=pdf-body#solvation-dynamics-of-yttrium-nitrate-pentahydrate-a-technical-guide-for-advanced-synthesis
https://www.chemlin.org/chemical-compound/Yttrium%20nitrate.php
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12656397?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


In water, the dissolution process is highly exothermic and rapid. Water possesses a high

dielectric constant ( ϵ≈80.1 ), which effectively shields the electrostatic attraction between the

highly charged Y3+ cation and the NO3−​anions. The five pre-existing water molecules in the

pentahydrate crystal lattice act as a thermodynamic bridge; they pre-expand the lattice,

significantly lowering the activation energy required for dissolution compared to an anhydrous

salt. This results in complete ionic dissociation, forming the heavily hydrated species [Y(H2​O)n​

]3+ (where n is typically 8 or 9)[1].

Ethanolic Solvation Mechanism
Ethanol presents a different thermodynamic environment due to its lower dielectric constant (

ϵ≈24.3 ). The causality of the pentahydrate's solubility in ethanol lies in the formation of a

mixed-ligand solvation shell. Rather than stripping all water from the yttrium center, ethanol

molecules coordinate alongside the residual water of crystallization, forming [Y(EtOH)x​(H2​O)y​

]3+ . This prevents the immediate precipitation of yttrium alkoxides and allows the yttrium to

remain stable in solution. This mixed-shell stability is the exact mechanism exploited when

synthesizing molecular single-source precursors for or 2[2].

Quantitative Solubility Profiles
The table below consolidates the empirical solubility limits and primary solvation species for

Y(NO3​)3​⋅5H2​O across both solvents.

Solvent
Dielectric
Constant ( ϵ )

Observed
Solubility Limit

Primary
Solvation
Species

Dominant
Application

Ultrapure Water 80.1
~1490 g/L (at 25

°C)[1]
[Y(H2​O)n​]3+

Ceramics,

Aqueous

Precursors

Ethanol

(Absolute)
24.3

36.5 g/L – 365

g/L*[2]

[Y(EtOH)x​(H2​

O)y​]3+

Sol-Gel, Drug

Complexation

*Note: Ethanolic solubility is highly dependent on temperature and the specific application.

Standard room-temperature baseline solubility is often recorded around 3[3], but high-
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concentration solutions (up to 365 g/L) can be engineered under reflux conditions for ligand

exchange[2].

Self-Validating Experimental Protocols
To ensure scientific integrity, the following methodologies are designed as self-validating

systems. Each protocol includes a specific checkpoint to verify the success of the solvation

before proceeding to downstream synthesis.

Protocol A: Aqueous Dissolution for High-Purity
Precursors
Objective: Prepare a defect-free aqueous precursor for yttrium-based nanoparticles.

Preparation: Weigh the required mass of Y(NO3​)3​⋅5H2​O in a low-humidity glovebox to

prevent premature deliquescence.

Solvent Addition: Transfer the salt to a borosilicate flask. Slowly add 18.2 MΩ·cm ultrapure

water under continuous magnetic stirring (400 rpm). Causality: Slow addition mitigates

localized thermal spikes caused by the exothermic hydration of the Y3+ ion.

Equilibration: Stir for 30 minutes at 25 °C to ensure complete disruption of the crystal lattice.

Validation Checkpoint (Nephelometry): Visually inspect the solution against a dark

background or use a nephelometer. The solution must be perfectly optically clear. If turbidity

is present, it indicates the formation of basic yttrium salts (due to impurities or high pH

water); the batch must be discarded.

Protocol B: Ethanolic Solvation for Organic
Complexation
Objective: Dissolve yttrium nitrate pentahydrate in ethanol for the synthesis of metal-organic

drug complexes (e.g., Yttrium-Glimepiride).

Solvent Selection: Measure 25 mL of absolute ethanol (or 80% ethanol if the target ligand

requires slight aqueous presence)[2].
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Dissolution: Add 9.125 g (0.025 mol) of Y(NO3​)3​⋅5H2​O to the ethanol[2].

Thermal Activation: Heat the mixture to a gentle reflux (approx. 75 °C) under continuous

stirring. Causality: The thermal energy overcomes the lower dielectric constant of ethanol,

forcing the yttrium to accept ethanol into its coordination sphere.

Validation Checkpoint (pH Monitoring): Before introducing the organic ligand (e.g.,

glimepiride), measure the pH. Use a diluted NaOH solution to strictly maintain the pH

between 6.0 and 6.5[2]. If the pH exceeds 6.8, yttrium hydroxide ( Y(OH)3​) will irreversibly

precipitate, destroying the precursor.

Workflow Visualization
The following diagram maps the divergent thermodynamic pathways and experimental

workflows based on solvent selection.

Yttrium Nitrate Pentahydrate
[Y(NO3)3 · 5H2O]
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Mixed Solvation Shell
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Caption: Workflow of Yttrium Nitrate Pentahydrate solvation in aqueous and ethanolic

environments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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